Cas no 5407-89-6 (6-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 5407-89-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 939586
• PubChem ID: 223263
• Update Time: 2025-04-19

6-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 6-(2-methylpropyl)-2-oxo-1H-pyridine-3-carboxylic acid
• 2-hydroxy-6-isobutyl-nicotinic acid
• 2-Hydroxy-6-isobutyl-nicotinsaeure
• AC1L5CFE
• AC1Q5RCC
• AR-1G9738
• CHEMBL51562
• CTK4J9493
• NSC10734
• SureCN9337517
• BUAVQAKNYKBRRO-UHFFFAOYSA-N
• 2-hydroxy-6-isobutylnicotinic acid
• DTXSID60278940
• 5407-89-6
• NSC-10734
• SCHEMBL9337517
• 6-isobutyl-1,2-dihydro-2-oxopyridine-3-carboxylic acid

• MDL： MFCD20692976
• Inchi： 1S/C10H13NO3/c1-6(2)5-7-3-4-8(10(13)14)9(12)11-7/h3-4,6H,5H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： BUAVQAKNYKBRRO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=C(CC(C)C)N1

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.184
• Boiling Point: 407.7°C at 760 mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.523
• PSA: 66.4